Cas no 131176-03-9 (methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate;hydrochloride)

• Product Name: methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate;hydrochloride
• CAS No: 131176-03-9
• MF: C₆H₁₁ClFNO₂
• MW: 183.608444452286
• CID: 5061710
• PubChem ID: 14036218
• Update Time: 2026-02-28

methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-Fluoropyrrolidine-2-carboxylate Hydrochloride
• methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride
• Methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride
• AB39258
• SB22126
• SY010390
• SY038599
• CIS-4-FLUORO-L-PROLINE METHYL ESTER HYDROCHLORIDE
• METHYL4-[(4-CHLOROPHENYL)SULFONYL]-3-METHYLTHIOPHENE-2-CARBOXYLATE
• methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate;hydrochloride
• 131176-03-9
• D-Proline, 4-fluoro-, methyl ester, hydrochloride, (4S)-
• METHYL (2R,4S)-4-FLUOROPYRROLIDINE-2-CARBOXYLATE HCL
• CS-0112546
• SCHEMBL3546733
• 4s-fluoropyrrolidine-2r-carboxylic acid methyl ester hydrochloride salt
• AT28971

• Inchi： 1S/C6H10FNO2.ClH/c1-10-6(9)5-2-4(7)3-8-5;/h4-5,8H,2-3H2,1H3;1H
• InChI Key： SJLXDUCYXKAYFC-UHFFFAOYSA-N
• SMILES： Cl.FC1CNC(C(=O)OC)C1

Computed Properties

• Exact Mass: 183.0462344g/mol
• Monoisotopic Mass: 183.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Additional information on methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate;hydrochloride

Introduction to Methyl (2R,4S)-4-Fluoropyrrolidine-2-Carboxylate Hydrochloride (CAS No. 131176-03-9)

Methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride, identified by its CAS number 131176-03-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive agents. The unique stereochemistry and fluorine substitution pattern make it a subject of considerable interest among researchers.

The molecular structure of methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride features a pyrrolidine ring with specific stereochemical configurations at the 2R and 4S positions. The presence of a fluorine atom at the 4-position introduces additional electronic and steric effects, which can influence its interactions with biological targets. These structural features are crucial for its potential role in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their enhanced metabolic stability and improved binding affinity to biological receptors. The compound methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride is no exception and has been explored in various preclinical studies. Its fluorinated pyrrolidine core is reminiscent of several known pharmacophores that exhibit significant therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop novel therapeutic strategies. The stereochemistry and fluorine substitution in methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride make it an attractive scaffold for such inhibitors.

Recent studies have highlighted the importance of chirality in drug design. The stereochemical purity of methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride is essential for its biological activity. Racemic mixtures or impurities with incorrect stereochemistry can significantly reduce or even negate the therapeutic effects of a drug. Therefore, the synthesis and purification of this compound require stringent quality control measures to ensure high enantiomeric purity.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical parameter that affects drug absorption and bioavailability. By converting the free base into its hydrochloride salt, researchers can improve the pharmacokinetic properties of the compound, thereby increasing its efficacy.

In addition to its potential as a kinase inhibitor, methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride has also been investigated for its role in other therapeutic areas. For instance, it has shown promise as a precursor in the synthesis of compounds with anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, and developing novel anti-inflammatory agents remains a major goal in drug discovery.

The fluorine atom in the molecule not only contributes to its structural complexity but also plays a crucial role in modulating its biological activity. Fluorine atoms can influence electronic properties, hydrogen bonding interactions, and metabolic stability. These effects make fluorinated compounds particularly valuable in medicinal chemistry. The specific positioning of the fluorine atom in methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride is thought to enhance its binding affinity to target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure the correct stereochemistry at the chiral centers. These methods are essential for producing pharmaceutical-grade materials that meet stringent regulatory standards.

Ongoing research continues to explore new applications for methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride. Researchers are investigating its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic properties. The versatility of this scaffold makes it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride (CAS No. 131176-03-9) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.